1-(hexahydro-1H-pyrrolizin-1-yl)-N-methylmethanamine

• Molecular Formula: C9H18N2
• Molecular Weight: 154.25 g/mol
• IUPAC Name: 1-(2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-yl)-N-methylmethanamine
• InChI: InChI=1S/C9H18N2/c1-10-7-8-4-6-11-5-2-3-9(8)11/h8-10H,2-7H2,1H3
• InChI Key: KFIIDZHVIBDYCT-UHFFFAOYSA-N
• Canonical SMILES: CNCC1CCN2C1CCC2

Description

1-(Hexahydro-1H-pyrrolizin-1-yl)-N-methylmethanamine is a chemical compound with a unique structure that includes a hexahydro-1H-pyrrolizin ring system

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(hexahydro-1H-pyrrolizin-1-yl)-N-methylmethanamine typically involves the reaction of hexahydro-1H-pyrrolizin with N-methylmethanamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions: 1-(Hexahydro-1H-pyrrolizin-1-yl)-N-methylmethanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents to obtain reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Substitution reactions may involve reagents like halogens or alkylating agents.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

1-(Hexahydro-1H-pyrrolizin-1-yl)-N-methylmethanamine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 1-(hexahydro-1H-pyrrolizin-1-yl)-N-methylmethanamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

• 1-(Hexahydro-1H-pyrrolizin-1-yl)methanol
• 1-(Hexahydro-1H-pyrrolizin-1-yl)thiourea
• 1-(Hexahydro-1H-pyrrolizin-1-yl)-N-propylpiperidin-4-amine

Comparison: Compared to these similar compounds, 1-(hexahydro-1H-pyrrolizin-1-yl)-N-methylmethanamine is unique due to its specific structure and functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.